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Compound of Interest

Compound Name: H-Leu-OMe.HCl

Cat. No.: B555003 Get Quote

Technical Support Center: H-Leu-OMe.HCl
This guide provides best practices for storing and handling L-Leucine methyl ester

hydrochloride (H-Leu-OMe.HCl), along with troubleshooting for common issues encountered

during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid H-Leu-OMe.HCl?

A1: Solid H-Leu-OMe.HCl is hygroscopic and should be stored in a tightly sealed container in a

cool, dry, and dark environment.[1] For long-term storage, temperatures between 2-8°C are

recommended.[1]

Q2: How should I store solutions of H-Leu-OMe.HCl?

A2: The stability of H-Leu-OMe.HCl in solution depends on the solvent and storage

temperature. For optimal stability, stock solutions should be aliquoted to avoid repeated freeze-

thaw cycles and stored under the recommended conditions. When dissolved in a solvent, it can

be stored at -20°C for up to one month or at -80°C for up to six months.[2]

Q3: What are the key safety precautions when handling H-Leu-OMe.HCl?

A3: When handling H-Leu-OMe.HCl, it is important to use personal protective equipment,

including gloves, goggles, and a lab coat.[1] Handling should be done in a well-ventilated area
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to avoid inhalation of dust.[3] Avoid contact with skin and eyes.[1]

Q4: In which solvents is H-Leu-OMe.HCl soluble?

A4: H-Leu-OMe.HCl is highly soluble in water, DMSO, and methanol.[1]

Troubleshooting Guide
Issue 1: Inconsistent Experimental Results
Possible Cause: Degradation of H-Leu-OMe.HCl due to improper storage.

Solution:

Verify Storage Conditions: Ensure the compound has been stored according to the

recommendations (see table below).

Use Fresh Aliquots: If using a stock solution, use a fresh aliquot that has not undergone

multiple freeze-thaw cycles.

Purity Check: If degradation is suspected, consider a purity check of the compound.

Issue 2: Difficulty Dissolving H-Leu-OMe.HCl
Possible Cause: Use of a suboptimal solvent or insufficient mixing.

Solution:

Solvent Selection: Confirm that you are using a recommended solvent such as water,

DMSO, or methanol.[1]

Aid Dissolution: Gentle heating and/or sonication can be used to aid dissolution if

precipitation or phase separation occurs.[2]

Fresh Solvent: For solvents like DMSO that are hygroscopic, use a newly opened bottle to

ensure its quality, as absorbed moisture can impact solubility.[2][4]

Data Summary
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Storage Conditions for H-Leu-OMe.HCl
Form

Storage
Temperature

Duration Special Conditions

Solid 2-8°C Long-term
Sealed, dry, dark, inert

atmosphere[1]

Solution -20°C Up to 1 month
Sealed, away from

moisture[2]

Solution -80°C Up to 6 months
Sealed, away from

moisture[2]

Physical and Chemical Properties
Property Value

Molecular Weight 181.66 g/mol [1]

Appearance White to off-white crystalline powder[1]

Purity ≥98%[1]

Melting Point 150–153 °C (decomposes)[1]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO

Acclimatize: Allow the sealed vial of H-Leu-OMe.HCl to equilibrate to room temperature

before opening to minimize moisture condensation.

Weigh: In a well-ventilated area, weigh the desired amount of H-Leu-OMe.HCl powder.

Dissolve: Add the appropriate volume of fresh, high-purity DMSO to achieve the desired

concentration. For example, to prepare a 10 mM stock solution, you would dissolve 18.17

mg of H-Leu-OMe.HCl in 10 mL of DMSO.

Mix: Vortex or sonicate the solution until the solid is completely dissolved.
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Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots and store at

-20°C or -80°C.
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Stock Solution Preparation

Experimental Use

Start: Weigh H-Leu-OMe.HCl

Dissolve in appropriate solvent

Vortex/Sonicate until dissolved

Aliquot into single-use tubes

Store at -20°C or -80°C

Thaw a fresh aliquot

Retrieve for experiment

Dilute to working concentration

Use in experiment

Click to download full resolution via product page

Caption: Workflow for preparing and using H-Leu-OMe.HCl solutions.
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Inconsistent Experimental Results?

Verify Storage Conditions
(2-8°C solid, -20/-80°C solution)

Using fresh, single-use aliquots?

Storage OK

Root Cause: Improper Storage

Storage Incorrect

Consider Purity Analysis

Yes

Root Cause: Repeated Freeze-Thaw

No

Root Cause: Compound Degradation

Purity Low

Solution: Use fresh compound/aliquots

Click to download full resolution via product page

Caption: Troubleshooting logic for inconsistent experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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